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Compound of Interest

Compound Name: Sophoracarpan A

Cat. No.: B12309328

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document addresses the user's request for information on Sophoracarpan A
as a potential anticancer agent. However, a comprehensive literature search did not yield
specific data for a compound explicitly named "Sophoracarpan A." The information presented
herein pertains to related compounds from the Sophora genus and the broader class of
pterocarpans, to which Sophoracarpan A would belong. This serves as a guide to the
potential anticancer properties of this class of molecules.

Introduction

Natural products remain a vital source of novel chemotherapeutic agents. The genus Sophora
is a rich reservoir of bioactive secondary metabolites, including alkaloids and flavonoids, which
have demonstrated significant pharmacological activities. Pterocarpans, a class of
isoflavonoids, are of particular interest due to their reported cytotoxic and apoptotic effects
against various cancer cell lines. This technical guide consolidates the available preclinical data
on compounds isolated from Sophora species and related pterocarpans, offering insights into
their potential as anticancer agents.

Quantitative Data on Anticancer Activity

While specific IC50 values for "Sophoracarpan A" are not available in the reviewed literature,
the following table summarizes the cytotoxic activities of related compounds from the Sophora
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genus against several cancer cell lines. This data provides a benchmark for the potential
potency of pterocarpans derived from this genus.

Compound/Ext

Cell Line Cell Type IC50 Value Reference
ract Source
Sophora
pachycarpa HelLa Cervical Cancer 6 pg/mL [1]
(CH2CI2 fraction)
Sophora
pachycarpa HelLa Cervical Cancer 50 pg/mL [1]
(EtOAC fraction)
Sophora

] Cancer Cell
pachycarpa Various i 6 - 50 pg/mL [1]
ines

(CH2CI2 fraction)
Sophoridinol

- - 3.1uM [2]

derivative (7i)

) Non-Small Cell
Homopterocarpin ~ A549 10.3 uM [3]
Lung Cancer

) Non-Small Cell
Homopterocarpin ~ H1299 14.2 uyM [3]
Lung Cancer

Homopterocarpin  PC-3 Prostate Cancer 15.6 uM [3]
) Colorectal
Homopterocarpin  HCT116 12.8 uM [3]
Cancer

Mechanism of Action: Insights from Related
Compounds

Studies on compounds from Sophora species and other pterocarpans suggest a multi-faceted
mechanism of action against cancer cells, primarily centered on the induction of apoptosis and
cell cycle arrest.
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Induction of Apoptosis

Several compounds from the Sophora genus have been shown to induce apoptosis in cancer
cells.[1] For instance, extracts from Sophora pachycarpa led to a sub-G1 peak in flow
cytometry analysis of HeLa cells, which is indicative of DNA fragmentation and apoptosis.[1][4]
The apoptotic cascade is a critical pathway for programmed cell death, and its activation is a
key strategy in cancer therapy.

Cell Cycle Arrest

In addition to apoptosis, cell cycle arrest is another important mechanism. For example,
Sophoridine, an alkaloid from Sophora alopecuroides, has been reported to induce S phase
arrest in pancreatic cancer cells.[5][6] A novel sophoridinol derivative has been shown to arrest
the cell cycle at the GO/G1 phase.[2] By halting the cell cycle, these compounds can prevent
the proliferation of cancer cells.

Modulation of Signhaling Pathways

The anticancer effects of these compounds are often mediated through the modulation of
critical signaling pathways that are frequently dysregulated in cancer. While the specific
pathways affected by Sophoracarpan A are unknown, studies on the related compound
Sophocarpine have shown inhibition of the PI3BK/AKT/mTOR signaling pathway.[7][8] This
pathway is a central regulator of cell growth, proliferation, and survival.

Below is a representative diagram of the PI3K/Akt signaling pathway, a potential target for
compounds from the Sophora genus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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